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Compound of Interest

Compound Name: Ergotamine

CAS No.: 113-15-5; 379-79-3

Cat. No.: B15750909

Get Quote

The proper disposal of ergotamine and its salts is a critical component of laboratory safety and

regulatory compliance. As a potent pharmaceutical compound and a regulated substance,

ergotamine waste must be managed in accordance with specific federal and state guidelines

to prevent environmental contamination and potential diversion.[1][2][3] This guide provides

researchers, scientists, and drug development professionals with the essential procedures for

the safe and compliant disposal of ergotamine.

Regulatory Framework
Ergotamine waste management is primarily governed by the Drug Enforcement Administration

(DEA) and the Environmental Protection Agency (EPA).[1][3] Due to its classification as a

controlled substance, ergotamine cannot be discarded through conventional laboratory waste

streams.[2][4] Improper disposal, such as flushing it down the drain or placing it in regular

trash, can lead to significant environmental harm and regulatory penalties.[2][3]

Summary of Key Disposal Requirements
The following table summarizes the critical logistical and regulatory information for the disposal

of ergotamine.
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Parameter Requirement

Regulatory Agencies

Drug Enforcement Administration (DEA),

Environmental Protection Agency (EPA), plus

state and local authorities.[3][5]

Waste Classification
DEA Controlled Substance, potentially a RCRA

hazardous waste.[2][6]

Primary Disposal Method
Transfer to a DEA-registered reverse distributor.

[4][5]

On-site Treatment

Not recommended for research laboratories.

Must render the substance "non-retrievable" as

per DEA standards, a process best handled by

licensed professionals.[7][8]

Record Keeping

Maintain all disposal records, including transfer

documents (e.g., DEA Form 222 for Schedule I

& II substances) and certificates of destruction,

for a minimum of two years.[4][7]

Storage of Waste

Expired or unwanted ergotamine must be

segregated from active stock but stored in the

same secure, locked cabinet or safe until

disposal.[4]

Step-by-Step Disposal Procedure for Ergotamine
The following protocol outlines the necessary steps for the compliant disposal of unwanted or

expired ergotamine from a research laboratory.

Step 1: Identification and Segregation

Identify all ergotamine-containing materials that are expired, unused, or no longer needed

for research.

Segregate these materials from the active chemical inventory to prevent accidental use.

Clearly label the segregated containers as "Expired - For Disposal."
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Continue to store the segregated waste in a securely locked cabinet or safe that complies

with DEA regulations for controlled substances.[4]

Step 2: Contact Your Institution's Environmental Health & Safety (EHS) Office

Your institution's EHS department is the primary resource for guidance on regulated waste

disposal.[9]

Inform them of your intent to dispose of a DEA-controlled substance. They will provide

institution-specific procedures and contacts for approved disposal vendors.

EHS cannot take possession of DEA-regulated substances directly from a researcher.[4]

However, they will facilitate the process with an authorized third party.[9]

Step 3: Engage a DEA-Registered Reverse Distributor

The standard and required method for disposing of controlled substances from a DEA

registrant is to transfer them to a DEA-registered reverse distributor.[4][5]

Your EHS office will provide a list of approved reverse distributors.

Contact the selected reverse distributor to schedule a pickup. They will provide specific

instructions on packaging and documentation.

Step 4: Documentation of Transfer

Accurate record-keeping is a critical part of the disposal process.

For Schedule I and II substances, the transfer to the reverse distributor must be documented

using a DEA Form 222. For Schedule III-V substances, an invoice is typically used.[4]

The licensed researcher must maintain copies of all records documenting the transfer and

disposal for at least two years.[4]

Step 5: Final Disposal and Certificate of Destruction

The reverse distributor is responsible for the final destruction of the ergotamine in a

compliant manner, typically through incineration, rendering it non-retrievable.[6][8][10]
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Upon completion, the reverse distributor should provide a certificate of destruction for your

records.

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of ergotamine.
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Caption: Workflow for the compliant disposal of ergotamine.
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Handling Empty Containers and Contaminated Materials
Empty Containers: Empty vials and containers that once held ergotamine must also be

disposed of properly. The disposal method should be recorded in the controlled substance

accountability record.[4] These containers should be handled as hazardous waste and

disposed of through the licensed vendor.

Contaminated Materials: Any materials, such as personal protective equipment (PPE), spill

cleanup supplies, or labware, that are contaminated with ergotamine should be collected,

placed in a sealed and clearly labeled container, and disposed of as hazardous

pharmaceutical waste through your institution's EHS-approved waste stream.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15750909/docs#proper-disposal-of-ergotamine-in-a-
research-environment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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